Cas no 1804339-31-8 (3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804339-31-8
• MF: C₇H₃BrF₄N₂O₃
• MW: 319.007934808731
• CID: 4828632
• Update Time: 2025-06-08

3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF4N2O3/c8-1-3-5(14(15)16)4(9)2-13-6(3)17-7(10,11)12/h2H,1H2
• InChI Key： YQJPCYSAOSAQET-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1[N+](=O)[O-])F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Additional information on 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine

Introduction to 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804339-31-8) in Modern Chemical Research

3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804339-31-8, is a highly versatile intermediate in the field of pharmaceutical and agrochemical synthesis. This compound, featuring a pyridine core substituted with a bromomethyl group, a fluoro atom, a nitro group, and a trifluoromethoxy group, has garnered significant attention due to its utility in constructing complex molecular architectures. The strategic arrangement of these functional groups makes it an invaluable building block for the development of novel bioactive molecules.

The bromomethyl moiety in 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine serves as a reactive handle for further functionalization via nucleophilic substitution reactions. This property is particularly advantageous in medicinal chemistry, where it enables the facile introduction of diverse pharmacophores. The presence of the fluoro atom, known for its ability to modulate metabolic stability and binding affinity, adds another layer of complexity and potential utility. Furthermore, the nitro group can be reduced to an amine, providing access to derivatives with different electronic properties. The trifluoromethoxy group enhances lipophilicity and metabolic resistance, making it a preferred substituent in drug design.

In recent years, there has been growing interest in the application of 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine scaffold is particularly prevalent in drug discovery due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The specific combination of substituents in this compound not only enhances its reactivity but also fine-tunes its pharmacokinetic properties.

One notable application of 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine is in the synthesis of antiviral agents. The fluoro and nitro groups have been shown to improve binding affinity to viral proteases and polymerases, leading to more effective inhibition. Additionally, the compound has been explored as a precursor for designing novel antibiotics by incorporating additional functionalities that target bacterial enzymes. The trifluoromethoxy group plays a crucial role here by enhancing the compound's ability to penetrate bacterial cell membranes.

The synthetic utility of 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine extends beyond pharmaceuticals into agrochemicals. Its structural features make it suitable for developing pesticides with improved efficacy and environmental stability. The bromomethyl group allows for further derivatization into compounds that can disrupt essential biological processes in pests while minimizing harm to non-target organisms. This aligns with the growing demand for sustainable agrochemical solutions that are both effective and environmentally friendly.

Advances in computational chemistry have further enhanced the understanding of how 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine behaves in different reaction conditions. Molecular modeling studies have predicted optimal reaction pathways and predicted products with high accuracy. These predictions are invaluable for experimentalists, allowing them to design synthetic routes that maximize yield and minimize side reactions. The integration of experimental data with computational insights has led to more efficient and scalable synthesis methods for this compound.

The safety profile of 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to prevent skin contact or inhalation of dust particles. Storage conditions should also be carefully controlled to prevent degradation or unintended reactions.

In conclusion, 3-(Bromomethyl)-5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804339-31-8) is a multifaceted intermediate with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.